Cas no 941924-92-1 (1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one)

• Product Name: 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one
• CAS No: 941924-92-1
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 5500338
• PubChem ID: 18585578
• Update Time: 2025-10-31

1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 941924-92-1
• 1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-(phenylsulfanyl)butan-1-one
• 1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-phenylsulfanylbutan-1-one
• VU0500399-1
• AKOS024468869
• 1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-(phenylthio)butan-1-one
• F2812-0808
• 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one

• Inchi： 1S/C21H22N4O3S2/c26-20(7-4-14-29-17-5-2-1-3-6-17)23-10-12-24(13-11-23)21-22-18-9-8-16(25(27)28)15-19(18)30-21/h1-3,5-6,8-9,15H,4,7,10-14H2
• InChI Key： IBVDMEQAWJRJMC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C(CCCSC2C=CC=CC=2)=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one

Recent Advances in the Study of 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one (CAS: 941924-92-1)

The compound 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one (CAS: 941924-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of neurodegenerative diseases and cancer.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one exhibits selective inhibition of certain kinase enzymes, which are often overexpressed in cancer cells. This selectivity suggests a potential for reduced off-target effects compared to existing therapeutics, making it a candidate for further development in oncology.

Another area of interest is the compound's neuroprotective properties. Preliminary data from animal models indicate that it may mitigate oxidative stress and inflammation in neuronal tissues, which are hallmark features of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Researchers are particularly intrigued by its dual functionality, acting both as an antioxidant and an anti-inflammatory agent, which could provide a multifaceted approach to treating these complex conditions.

The synthesis of 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one has also been a focus of recent investigations. Advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving overall yields. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to ensure its safety profile before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into therapeutic applications.

In conclusion, 1-4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl-4-(phenylsulfanyl)butan-1-one represents a compelling area of research with significant therapeutic potential. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for further study in both oncology and neurology. Continued research and development efforts will be essential to fully realize its clinical benefits.